Cas no 77532-87-7 (2-Bromo-6-formylbenzonitrile)

2-Bromo-6-formylbenzonitrile is a versatile aromatic compound featuring both bromo and formyl functional groups on a benzonitrile scaffold. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex heterocycles and pharmaceuticals. The bromo substituent enables further functionalization via cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig), while the formyl group offers reactivity for condensation or reduction transformations. Its benzonitrile core enhances stability and solubility in organic solvents, facilitating purification and handling. The compound is commonly employed in medicinal chemistry and materials science research due to its dual reactivity, providing a strategic building block for tailored molecular architectures.

2-Bromo-6-formylbenzonitrile structure

Product Name:2-Bromo-6-formylbenzonitrile

CAS No:77532-87-7

MF:C₈H₄BrNO

MW:210.027461051941

MDL:MFCD18390711

CID:1093852

PubChem ID:20296667

Update Time:2025-05-22

2-Bromo-6-formylbenzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-6-formylbenzonitrile
- 2-BROMO-6-METHYLBENZONITRILE
- 3-Bromo-2-cyanobenzaldehyde
- FCH1369368
- AK148664
- AX8285974
- SB85376
- MFCD18390711
- DTXSID101309654
- SCHEMBL584457
- EN300-170986
- SY242387
- CS-0136180
- AKOS022188513
- CDA53287
- 77532-87-7
- AS-36834
- DB-164186
- MDL： MFCD18390711
- Inchi： 1S/C8H4BrNO/c9-8-3-1-2-6(5-11)7(8)4-10/h1-3,5H
- InChI Key： ARJDOXNDDNCROH-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(C=O)=C1C#N

Computed Properties

Exact Mass: 208.94763g/mol
Monoisotopic Mass: 208.94763g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.9
XLogP3: 1.8

2-Bromo-6-formylbenzonitrile Pricemore >>

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Apollo Scientific	OR500008-100mg	2-Bromo-6-formylbenzonitrile	77532-87-7	95+%	100mg	£40.00	2025-02-20
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